Cas no 2018600-07-0 (3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol)

3-Ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol is a synthetic organic compound featuring a pyrazole moiety linked to a heptanol backbone with an ethyl substituent. This structure imparts unique physicochemical properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and pyrazole functional groups enhances its reactivity, enabling applications in heterocyclic chemistry and drug development. Its balanced lipophilicity and steric profile contribute to favorable solubility and bioavailability characteristics. The compound is particularly valuable in the design of bioactive molecules, where its scaffold can serve as a key building block for inhibitors or modulators targeting specific biological pathways. Proper handling and storage under inert conditions are recommended to ensure stability.
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol structure
2018600-07-0 structure
Product name:3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
CAS No:2018600-07-0
MF:C12H22N2O
MW:210.315883159637
CID:6424563
PubChem ID:165944045

3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
    • 2018600-07-0
    • EN300-1116558
    • Inchi: 1S/C12H22N2O/c1-3-5-6-10(4-2)7-12(15)11-8-13-14-9-11/h8-10,12,15H,3-7H2,1-2H3,(H,13,14)
    • InChI Key: WWRCFMXZZOYZGS-UHFFFAOYSA-N
    • SMILES: OC(C1C=NNC=1)CC(CC)CCCC

Computed Properties

  • Exact Mass: 210.173213330g/mol
  • Monoisotopic Mass: 210.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 48.9Ų

3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1116558-5.0g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0
5g
$3562.0 2023-05-24
Enamine
EN300-1116558-10.0g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0
10g
$5283.0 2023-05-24
Enamine
EN300-1116558-0.25g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1116558-1.0g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0
1g
$1229.0 2023-05-24
Enamine
EN300-1116558-0.1g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1116558-2.5g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1116558-0.05g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1116558-1g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1116558-0.5g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1116558-5g
3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol
2018600-07-0 95%
5g
$3065.0 2023-10-27

Additional information on 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol

Comprehensive Overview of 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol (CAS No. 2018600-07-0)

The compound 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol (CAS No. 2018600-07-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This pyrazole derivative features a heptanol backbone substituted with an ethyl group at the 3-position and a 1H-pyrazol-4-yl moiety at the 1-position, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound for its role in developing pharmaceutical intermediates, agrochemicals, and functional materials.

One of the key reasons for the growing interest in 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol is its potential use in drug discovery. Pyrazole-containing compounds are known for their bioactivity, and this particular derivative could serve as a building block for novel therapeutics. Recent studies have explored its applicability in targeting specific enzymes or receptors, aligning with the current trend of precision medicine and personalized healthcare. Additionally, its structural features make it a candidate for catalysis and material science applications, where tailored molecular designs are critical.

From a synthetic perspective, the preparation of 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol often involves multi-step organic reactions, including Grignard reactions, condensation, and reduction processes. The compound's CAS No. 2018600-07-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Its purity and stability are crucial for industrial applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy for quality control.

In the context of sustainability and green chemistry, 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol has been examined for its environmental impact. Researchers are investigating biodegradable alternatives and eco-friendly synthesis routes to align with global initiatives like the UN Sustainable Development Goals. This aligns with the increasing demand for sustainable chemicals in industries ranging from cosmetics to agriculture.

The compound's nomenclature, 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol, reflects its IUPAC naming conventions, which are essential for chemical communication and patent filings. Its molecular formula and weight are frequently searched parameters in chemical databases, underscoring its relevance in academic and industrial settings. Furthermore, its potential as a flavor or fragrance ingredient has been explored, given the heptanol backbone's association with organoleptic properties.

As the scientific community continues to explore 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol, its applications in nanotechnology and advanced materials are emerging. For instance, its incorporation into polymeric matrices or nanocomposites could enhance material performance, addressing challenges in energy storage and electronics. This positions the compound at the intersection of innovation and practical utility, making it a subject of ongoing research.

In summary, 3-ethyl-1-(1H-pyrazol-4-yl)heptan-1-ol (CAS No. 2018600-07-0) represents a multifaceted compound with broad applicability. Its structural uniqueness, combined with evolving industrial needs, ensures its continued relevance in scientific research and commercial development. Future studies will likely uncover additional uses, solidifying its role in modern chemistry.

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